N-[4-({[(2,6-difluorophenyl)methyl]carbamoyl}methyl)-1,3-thiazol-2-yl]-2,2-dimethylpropanamide

• IUPAC Name: N-[4-[2-[(2,6-difluorophenyl)methylamino]-2-oxoethyl]-1,3-thiazol-2-yl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C17H19F2N3O2S/c1-17(2,3)15(24)22-16-21-10(9-25-16)7-14(23)20-8-11-12(18)5-4-6-13(11)19/h4-6,9H,7-8H2,1-3H3,(H,20,23)(H,21,22,24)
• InChI Key: AMFNUHTZPBRIEW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC1=NC(=CS1)CC(=O)NCC2=C(C=CC=C2F)F
• Molecular Formula: C17H19F2N3O2S
• DSSTOX Substance ID: DTXSID401126334
• Molecular Weight: 367.4 g/mol
• CAS RN: 923121-43-1

Description

The compound contains several functional groups including a carbamoyl group, a thiazole ring, and a difluorophenyl group. The presence of these groups suggests that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The compound likely has a complex 3D structure due to the presence of the thiazole ring and the carbamoyl group. The difluorophenyl group could participate in π-stacking interactions, which could influence the compound’s solid-state structure.

Chemical Reactions Analysis

The compound could potentially undergo a variety of reactions. For example, the carbamoyl group could react with amines to form ureas. The thiazole ring could potentially be functionalized through electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its functional groups. For example, the carbamoyl group could form hydrogen bonds, influencing the compound’s solubility and reactivity. The difluorophenyl group could influence the compound’s electronic properties.

Future Directions

Future research could focus on synthesizing this compound and studying its properties. Potential areas of interest could include exploring its reactivity, studying its physical properties, and testing its biological activity.

Mechanism of Action

Target of Action

Thiazole derivatives have been found to exhibit diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole compounds are known to interact with various biological targets due to their versatile nature . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This allows the thiazole ring to undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom , which could be key in its interactions with biological targets.

Biochemical Pathways

Thiazole compounds are known to be involved in a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could influence the compound’s bioavailability.

Result of Action

Thiazole derivatives have been found to exhibit diverse biological activities, suggesting that they may have multiple effects at the molecular and cellular level .

Action Environment

The solubility properties of thiazole compounds could influence their stability and efficacy in different environments .